Cas no 1111096-29-7 (4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester)

• Product Name: 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester
• CAS No: 1111096-29-7
• MF: C₁₂H₁₇BO₅
• MW: 252.071384191513
• MDL: MFCD12407248
• CID: 827875
• PubChem ID: 53217215
• Update Time: 2025-06-12

4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carboxylate
• 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester
• A-4929
• methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-furoate
• X1619
• X1620
• 4-(Methoxycarbonyl)furan-2-boronic acid,pinacol ester
• METHYL 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-3-CARBOXYLATE
• EN300-7387929
• 4-(Methoxycarbonyl)furan-2-boronic acid pinacol ester
• MFCD12407248
• DTXSID10682316
• BS-23179
• DA-15506
• Z2050072549
• Methyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carboxylate
• 1111096-29-7
• SCHEMBL2723584
• AKOS015946137
• AT16486
• CS-0176355

• MDL： MFCD12407248
• Inchi： 1S/C12H17BO5/c1-11(2)12(3,4)18-13(17-11)9-6-8(7-16-9)10(14)15-5/h6-7H,1-5H3
• InChI Key： RAMMMHGDFUIABW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C(=O)OC)=CO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 252.11700
• Monoisotopic Mass: 252.1169038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.90000
• LogP: 1.36540

Additional information on 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester

Introduction to 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester (CAS No. 1111096-29-7)

4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1111096-29-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound's structure, featuring a furan ring substituted with a methoxycarbonyl group and a pinacol esterified boronic acid moiety, imparts unique reactivity and stability, making it indispensable in the synthesis of complex molecules.

The furan-2-boronic acid core of this compound is derived from furan, a heterocyclic organic compound characterized by a five-membered ring containing four carbon atoms and one oxygen atom. The presence of the boronic acid group enhances its utility in cross-coupling reactions, where it serves as a versatile coupling partner for various aryl and vinyl halides or triflates. The pinacol esterification of the boronic acid provides additional stability to the boronate ester functionality, preventing unwanted hydrolysis under ambient conditions and facilitating its handling in laboratory settings.

In recent years, the demand for high-quality boronic acid derivatives has surged due to their pivotal role in drug discovery and development. 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester has been widely employed in the synthesis of biologically active compounds, including kinase inhibitors and antiviral agents. Its ability to undergo efficient cross-coupling reactions under mild conditions has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

One of the most compelling applications of this compound is in the field of polymer chemistry. Boronic acids and their derivatives have been explored as monomers or additives to enhance the properties of functional polymers. The methoxycarbonyl group in 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester contributes to the compound's solubility and reactivity, enabling its incorporation into polymer backbones through controlled polymerization techniques. This has led to the development of novel materials with enhanced thermal stability, mechanical strength, and biodegradability.

The pharmaceutical industry has also leveraged this compound in the development of targeted therapies. Researchers have utilized 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester as a key intermediate in synthesizing small-molecule inhibitors that modulate enzyme activity. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies for treating cancers and inflammatory diseases. The precision offered by Suzuki-Miyaura cross-coupling reactions using this boronic acid derivative allows for the construction of highly specific drug candidates with minimal side effects.

Recent advancements in synthetic methodologies have further expanded the utility of 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester. Innovations such as flow chemistry and photoredox catalysis have enabled more efficient and scalable preparations of this compound, reducing production costs and improving yields. These developments have opened new avenues for its application in both academic research and industrial settings.

The environmental impact of using 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester has also been a point of consideration. As synthetic chemists strive for greener alternatives, efforts have been made to optimize reaction conditions to minimize waste and energy consumption. The compound's stability under ambient conditions reduces the need for harsh solvents or extreme temperatures, aligning with sustainable chemistry principles.

In conclusion, 4-(Methoxycarbonyl)furan-2-boronic acid, pinacol ester (CAS No. 1111096-29-7) is a multifunctional organoboron compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable it to participate in highly useful chemical transformations while maintaining stability under various conditions. As research continues to uncover new applications for this versatile intermediate, its importance in modern chemistry is only expected to grow.